Cas no 1361702-94-4 (6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid)
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
-
- Inchi: 1S/C13H8Cl2FNO2/c14-9-3-8(4-10(15)6-9)11-2-1-7(5-12(18)19)13(16)17-11/h1-4,6H,5H2,(H,18,19)
- InChI Key: XMMFVWKJGRVTEG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C=CC(=C(N=1)F)CC(=O)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 322
- XLogP3: 3.7
- Topological Polar Surface Area: 50.2
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030412-250mg |
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid |
1361702-94-4 | 97% | 250mg |
$700.40 | 2022-04-03 | |
| Alichem | A023030412-500mg |
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid |
1361702-94-4 | 97% | 500mg |
$1,038.80 | 2022-04-03 | |
| Alichem | A023030412-1g |
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid |
1361702-94-4 | 97% | 1g |
$1,612.80 | 2022-04-03 |
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic Acid: A Comprehensive Overview
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid (CAS No. 1361702-94-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in drug development. The molecule's structure is characterized by a pyridine ring substituted with a dichlorophenyl group at the 6-position and a fluorine atom at the 2-position, with an acetic acid moiety attached at the 3-position. These structural features contribute to its unique physicochemical properties and biological activity.
The synthesis of 6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic processes and green chemistry have further enhanced the efficiency of its production, aligning with sustainable practices in the pharmaceutical industry. The compound's synthesis is often carried out through multi-step procedures, including nucleophilic substitutions, Friedel-Crafts acylation, and hydrolysis reactions. These steps are meticulously controlled to ensure the desired stereochemistry and regioselectivity.
6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid has demonstrated promising biological activity in preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, research has highlighted its potential as an antiviral compound, particularly against certain strains of influenza virus. The compound's ability to modulate cellular signaling pathways makes it a valuable candidate for further exploration in therapeutic applications.
Recent studies have focused on understanding the mechanism of action of 6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into its interactions with target proteins. These findings have shed light on its binding affinity and selectivity, which are critical factors in drug design. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for determining its suitability as a drug candidate.
The pharmacological profile of 6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid has been extensively studied in both in vitro and in vivo models. Preclinical trials have demonstrated its efficacy in reducing inflammation and inhibiting viral replication without significant cytotoxicity. These results suggest that the compound could be developed into a novel therapeutic agent for treating inflammatory diseases and viral infections. However, further clinical studies are required to validate its safety and efficacy in humans.
In terms of applications, 6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid holds potential in various therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and dermatitis. Additionally, its antiviral activity positions it as a potential treatment for viral infections, including influenza and other respiratory viruses. The compound's versatility is further enhanced by its ability to target multiple pathways simultaneously, offering a multifaceted approach to disease management.
From an industrial perspective, the production of 6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid is scalable using modern chemical engineering techniques. The development of cost-effective synthesis routes has made it feasible to produce this compound on a larger scale for preclinical and clinical testing. Moreover, advancements in quality control measures ensure that the final product meets stringent regulatory standards.
In conclusion,6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid (CAS No. 1361702-94-4) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structure and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry.
1361702-94-4 (6-(3,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)